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Compound of Interest

Compound Name: Benzene-1,3,5-tricarbonitrile

Cat. No.: B079428

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Benzene-1,3,5-tricarbonitrile.
The following procedures are designed to ensure a safe laboratory environment.

Chemical and Physical Properties

Property Value Source
Molecular Formula CoHsN3 [1][2]13]
Molecular Weight 153.14 g/mol [1112]
Appearance White to light yellow powder or 3]
crystal

Melting Point 261-263 °C [4]
Boiling Point 256.2 £ 20.0 °C at 760 mmHg [4]
Purity >97% [2]14]
Storage Temperature Room temperature [2][4]

Hazard Identification and Personal Protective Equipment
(PPE)
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Benzene-1,3,5-tricarbonitrile is a hazardous substance that is toxic if swallowed, in contact
with skin, or inhaled, and causes skin and eye irritation.[1][4] Strict adherence to safety
protocols is mandatory.

L Recommended Personal
Hazard GHS Classification ] )
Protective Equipment

Wear protective gloves,
protective clothing, eye

Acute Toxicity (Oral) Danger ] )
protection, and face protection.

[5]16]

Wear protective gloves and
o clothing that cannot be
Acute Toxicity (Dermal) Danger
permeated or degraded by the

substance.[6][7]

Use only outdoors or in a well-
ventilated area.[8] If ventilation
is inadequate, wear a
NIOSH/MSHA approved
respirator with an appropriate
filter.[5][9]

Acute Toxicity (Inhalation) Danger

Wear protective gloves.
) ) o ] Preventive skin protection like
Skin Corrosion/Irritation Warning ) )
barrier creams is

recommended.[5]

Wear eye and face protection,
Serious Eye Damage/Irritation Warning such as safety glasses with
side-shields or goggles.[5][9]

Standard Operating Procedure for Handling

This workflow outlines the essential steps for safely handling Benzene-1,3,5-tricarbonitrile in
a laboratory setting.
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Standard Operating Procedure for Benzene-1,3,5-tricarbonitrile Handling

Preparation

:

Don PPE
(Gloves, Lab Coat, Eye Protection)

Chemical Handling
(Weighing, Transferring in Ventilated Hood)

Experimental Procedure

Decontamination
(Clean work area, remove PPE)

Waste Disposal
(Dispose of waste in designated, labeled containers)

Documentation
(Record experiment details)

Click to download full resolution via product page

Caption: Workflow for routine handling of Benzene-1,3,5-tricarbonitrile.

Emergency Procedures: Chemical Spill
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Immediate and appropriate response to a spill is critical to prevent exposure and
contamination.

Benzene-1,3,5-tricarbonitrile Spill Response

Evacuate Immediate Area & Alert Others

:

Don Appropriate PPE
(Respirator, gloves, etc.)

Contain Spill
(Use inert absorbent material)

Clean Up Spill
(Collect material into a sealed container)

Decontaminate Area

Dispose of Waste

Click to download full resolution via product page
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Caption: Step-by-step response plan for a Benzene-1,3,5-tricarbonitrile spill.

Detailed Protocols
First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing.[6][8] If breathing is
irregular or stops, provide artificial respiration.[5]

Seek immediate medical attention.[6]

Skin Contact

Immediately take off all contaminated clothing.
[6] Wash the skin with plenty of soap and water.

[6] Seek immediate medical attention.[6]

Eye Contact

Rinse cautiously with water for several minutes.
[6][8] Remove contact lenses if present and
easy to do.[6][8] Continue rinsing for at least 10

minutes.[5] Seek immediate medical attention.

[6]

Ingestion

Rinse mouth with water (only if the person is
conscious).[5] Do NOT induce vomiting.[5][6]

Seek immediate medical attention.[6]

Storage and Disposal

Storage:

Store locked up.[6][8]

Store in the original container.[6]

Disposal:

Store in a well-ventilated place and keep the container tightly closed.[5][8]

Keep away from food, drink, and animal feed.[5]
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» Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[6][8]

e Do not empty into drains.[5][9]

» Contaminated packaging should be handled in the same way as the substance itself.[5]
Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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